Cas no 944905-38-8 (5-(Trifluoromethyl)pyrimidine-2-carbonitrile)

• Product Name: 5-(Trifluoromethyl)pyrimidine-2-carbonitrile
• CAS No: 944905-38-8
• MF: C₆H₂F₃N₃
• MW: 173.095390796661
• CID: 2101250
• PubChem ID: 53418328
• Update Time: 2025-05-21

5-(Trifluoromethyl)pyrimidine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(trifluoromethyl)pyrimidine-2-carbonitrile
• AB58613
• 2-Pyrimidinecarbonitrile, 5-(trifluoromethyl)-
• 944905-38-8
• MFCD10696952
• F98175
• AKOS006305322
• 5-(Trifluoromethyl)pyrimidine-2-carbonitrile

• Inchi： 1S/C6H2F3N3/c7-6(8,9)4-2-11-5(1-10)12-3-4/h2-3H
• InChI Key： HMSRHSYEIUAFMH-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C#N)N=C1)(F)F

Computed Properties

• Exact Mass: 173.02008156g/mol
• Monoisotopic Mass: 173.02008156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.6
• XLogP3: 1.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives

Additional information on 5-(Trifluoromethyl)pyrimidine-2-carbonitrile

Comprehensive Overview of 5-(Trifluoromethyl)pyrimidine-2-carbonitrile (CAS No. 944905-38-8)

5-(Trifluoromethyl)pyrimidine-2-carbonitrile (CAS No. 944905-38-8) is a high-value heterocyclic compound widely used in pharmaceutical and agrochemical research. Its unique structure, featuring a trifluoromethyl group and a cyano substituent, makes it a versatile intermediate for synthesizing bioactive molecules. The compound's pyrimidine core is particularly significant in drug discovery, as it mimics natural nucleobases, enabling interactions with biological targets. Researchers frequently search for "5-(Trifluoromethyl)pyrimidine-2-carbonitrile synthesis" or "CAS 944905-38-8 applications," reflecting its growing importance in medicinal chemistry.

In recent years, the demand for fluorinated pyrimidines like 5-(Trifluoromethyl)pyrimidine-2-carbonitrile has surged due to their enhanced metabolic stability and lipophilicity. These properties are critical for optimizing drug candidates, especially in oncology and antiviral therapies. Popular queries such as "trifluoromethyl pyrimidine derivatives" and "pyrimidine-2-carbonitrile reactivity" highlight the compound's relevance in addressing modern healthcare challenges. Its application in kinase inhibitor development, for instance, aligns with the current focus on targeted cancer treatments.

The synthetic routes to CAS No. 944905-38-8 often involve palladium-catalyzed cross-coupling or nucleophilic substitution reactions, topics frequently explored in academic and industrial settings. SEO-optimized terms like "scale-up synthesis of 5-(Trifluoromethyl)pyrimidine-2-carbonitrile" or "green chemistry approaches for fluorinated pyrimidines" resonate with the industry's shift toward sustainable practices. Additionally, the compound's role in crop protection formulations attracts agrochemical researchers searching for "novel pyrimidine-based pesticides."

Analytical characterization of 5-(Trifluoromethyl)pyrimidine-2-carbonitrile typically employs NMR, HPLC, and mass spectrometry, with "CAS 944905-38-8 purity analysis" being a common technical query. The compound's stability under various pH conditions and compatibility with common reagents are also frequently discussed, as evidenced by searches for "pyrimidine-2-carbonitrile storage guidelines." These details are crucial for ensuring reproducibility in downstream applications.

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From a regulatory perspective, 944905-38-8 is not classified as hazardous under major chemical inventories, though proper handling protocols are recommended. Environmental fate studies, often searched as "biodegradation of trifluoromethyl pyrimidines," indicate moderate persistence, prompting ongoing research into eco-friendly modifications. This aligns with global initiatives for green chemistry and sustainable manufacturing.

In summary, 5-(Trifluoromethyl)pyrimidine-2-carbonitrile represents a cornerstone in modern heterocyclic chemistry, bridging pharmaceutical innovation and agricultural science. Its multifaceted applications, coupled with increasing digital engagement around terms like "buy 944905-38-8" and "custom pyrimidine synthesis," underscore its commercial and scientific value. Future developments will likely focus on streamlining its production while expanding its therapeutic and agrochemical footprint.